Cas no 2227693-78-7 ((2R)-4-(3-methoxy-4-nitrophenyl)butan-2-ol)

• Product Name: (2R)-4-(3-methoxy-4-nitrophenyl)butan-2-ol
• CAS No: 2227693-78-7
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6395188
• PubChem ID: 165699585
• Update Time: 2025-05-21

(2R)-4-(3-methoxy-4-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-methoxy-4-nitrophenyl)butan-2-ol
• 2227693-78-7
• EN300-1762830

• Inchi： 1S/C11H15NO4/c1-8(13)3-4-9-5-6-10(12(14)15)11(7-9)16-2/h5-8,13H,3-4H2,1-2H3/t8-/m1/s1
• InChI Key： KWWFIJHCVRMNHI-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C=CC(=C(C=1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.3Ų

Additional information on (2R)-4-(3-methoxy-4-nitrophenyl)butan-2-ol

Compound (2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol: A Comprehensive Overview

(2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol, also known by its CAS number 2227693-78-7, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a butan-2-ol backbone and a substituted phenyl group. The presence of the methoxy and nitro groups on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of (2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol typically involves multi-step organic reactions, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the selective formation of the (R)-enantiomer, which is crucial for its application in chiral environments. Researchers have explored various catalytic systems, including metal-catalyzed asymmetric hydrogenation and enzymatic approaches, to optimize the synthesis process. These methods not only enhance yield but also improve the enantiomeric excess, making the compound more suitable for pharmaceutical applications.

In terms of physical properties, (2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques. The compound's UV-vis spectrum shows strong absorption bands due to the conjugated nitro group, which is useful for spectroscopic analysis.

The electronic effects introduced by the methoxy and nitro groups on the phenyl ring significantly influence the compound's reactivity. The nitro group acts as an electron-withdrawing substituent, enhancing the electrophilicity of the aromatic ring. This property makes (2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol an excellent substrate for nucleophilic aromatic substitution reactions. Recent studies have demonstrated its utility in forming biaryl compounds through Suzuki-Miyaura coupling reactions under mild conditions.

In addition to its chemical reactivity, (2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol has shown promising biological activity. Preclinical studies indicate that it exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in exploring its potential as a lead compound for anti-inflammatory drug development. Furthermore, its chiral nature makes it a candidate for enantioselective catalysis in asymmetric synthesis.

The application of (2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metal-organic frameworks (MOFs). Recent research highlights its role as a versatile ligand in constructing porous materials with potential applications in gas storage and catalysis.

In conclusion, (2R)-4-(3-Methoxy-4-Nitrophenyl)Butan-2-Ol stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in both academic and industrial settings.